Cas no 2171254-84-3 ((4S)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-5,5,5-trifluoropentanoic acid)
(4S)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-5,5,5-trifluoropentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (4S)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-5,5,5-trifluoropentanoic acid
- EN300-1521883
- 2171254-84-3
- (4S)-4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-5,5,5-trifluoropentanoic acid
-
- Inchi: 1S/C24H23F3N2O5/c25-24(26,27)20(11-12-22(31)32)29-21(30)10-5-13-28-23(33)34-14-19-17-8-3-1-6-15(17)16-7-2-4-9-18(16)19/h1-10,19-20H,11-14H2,(H,28,33)(H,29,30)(H,31,32)/b10-5+/t20-/m0/s1
- InChI Key: OFAYOYNFWHKMGS-JOCSGSGBSA-N
- SMILES: FC([C@H](CCC(=O)O)NC(/C=C/CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F
Computed Properties
- Exact Mass: 476.15590632g/mol
- Monoisotopic Mass: 476.15590632g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 735
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 105Ų
(4S)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-5,5,5-trifluoropentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1521883-0.05g |
(4S)-4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-5,5,5-trifluoropentanoic acid |
2171254-84-3 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1521883-0.1g |
(4S)-4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-5,5,5-trifluoropentanoic acid |
2171254-84-3 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1521883-0.25g |
(4S)-4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-5,5,5-trifluoropentanoic acid |
2171254-84-3 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1521883-0.5g |
(4S)-4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-5,5,5-trifluoropentanoic acid |
2171254-84-3 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1521883-1.0g |
(4S)-4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-5,5,5-trifluoropentanoic acid |
2171254-84-3 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1521883-2.5g |
(4S)-4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-5,5,5-trifluoropentanoic acid |
2171254-84-3 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1521883-5.0g |
(4S)-4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-5,5,5-trifluoropentanoic acid |
2171254-84-3 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1521883-10.0g |
(4S)-4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-5,5,5-trifluoropentanoic acid |
2171254-84-3 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1521883-50mg |
(4S)-4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-5,5,5-trifluoropentanoic acid |
2171254-84-3 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1521883-100mg |
(4S)-4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-5,5,5-trifluoropentanoic acid |
2171254-84-3 | 100mg |
$2963.0 | 2023-09-26 |
(4S)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-5,5,5-trifluoropentanoic acid Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
Additional information on (4S)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-5,5,5-trifluoropentanoic acid
Recent Advances in the Study of (4S)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-5,5,5-trifluoropentanoic Acid (CAS: 2171254-84-3)
The compound (4S)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-5,5,5-trifluoropentanoic acid (CAS: 2171254-84-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique trifluoromethyl group and fluorenylmethoxycarbonyl (Fmoc) protecting group, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutics.
One of the key areas of research involving this compound is its role in the synthesis of peptide-based drugs. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability and ease of removal under mild conditions. The trifluoromethyl group, on the other hand, enhances the metabolic stability and bioavailability of the resulting peptides. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit improved pharmacokinetic properties, making them promising candidates for the treatment of chronic diseases such as diabetes and cancer.
Another significant application of (4S)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-5,5,5-trifluoropentanoic acid is in the development of enzyme inhibitors. Researchers have utilized this compound to design potent inhibitors of proteases and kinases, which are key targets in antiviral and anticancer therapies. A recent preprint on bioRxiv highlighted its efficacy in inhibiting the main protease of SARS-CoV-2, suggesting potential applications in COVID-19 treatment. The study employed molecular docking and kinetic assays to validate the inhibitory activity, paving the way for further preclinical evaluations.
In addition to its therapeutic potential, this compound has also been investigated for its use in bioconjugation and labeling strategies. The presence of the Fmoc group allows for selective modification of biomolecules, enabling the development of fluorescent probes and imaging agents. A 2022 article in Chemical Communications detailed the synthesis of a fluorescent derivative of this compound, which was successfully used to track intracellular protein dynamics in real-time. This advancement holds promise for both diagnostic and research applications.
Despite these promising developments, challenges remain in the large-scale synthesis and purification of (4S)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-5,5,5-trifluoropentanoic acid. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproducts. A collaborative study between academic and industrial researchers, published in Organic Process Research & Development, reported a scalable synthetic route with a 75% yield, marking a significant step toward commercial viability.
In conclusion, (4S)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-5,5,5-trifluoropentanoic acid (CAS: 2171254-84-3) represents a versatile and valuable tool in chemical biology and drug discovery. Its applications span peptide synthesis, enzyme inhibition, and bioconjugation, with ongoing research aimed at overcoming synthetic challenges and expanding its therapeutic potential. Future studies are expected to further elucidate its mechanisms of action and explore its utility in emerging areas such as personalized medicine and nanotechnology.
2171254-84-3 ((4S)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-5,5,5-trifluoropentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)